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Chemical Profile of Hexyl Azide

The table below summarizes the basic identifying information for hexyl azide from the search results.

Property Value / Description

CAS Number 6926-45-0 [1]

Molecular Formula C6H13N3 [1]

Molecular Weight 127.188 g/mol [1]

Common Name 1-azidohexane [1]

Synonym n-hexyl azide [1]

Specific quantitative data on its decomposition temperature, flash point, or auto-ignition point was not

located in the search results [2].
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Although data is specific to hexyl azide is limited, the search results provide critical general knowledge

about organic azides as a class of compounds:

Inherent Instability: Organic azides contain covalent azide groups (-N3) that can decompose with

slight input of energy from heat and light [3]. They are classified as energetic materials [3].

Decomposition Temperature Prediction: One research approach involves predicting the
temperature of maximum mass loss (Tdmax) based on molecular structure, using factors like

molecular fragments and the number of hydrogen and nitrogen atoms [3]. This indicates stability must

be assessed on a case-by-case basis.

Experimental Stability Assessment

For a definitive safety assessment, experimental evaluation is essential. Here is a generalized workflow for

thermal stability analysis based on established laboratory practices.

Sample Preparation
(Hexyl Azide)

Differential Scanning
Calorimetry (DSC)

Thermogravimetric
Analysis (TGA)

Data Analysis &
Tdmax Determination

Onset Temp, ΔH Mass Loss Profile

Accelerating Rate
Calorimetry (ARC)

Self-heat Rate
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Captions for the diagram:

Above: Experimental workflow for thermal stability assessment of hexyl azide using calorimetric
techniques.

The specific methodologies can be summarized as follows:
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Technique Primary Measurement Key Outcome for Hexyl Azide

Differential Scanning
Calorimetry (DSC)

Heat flow into/out of sample
vs. temperature [4]

Onset temperature of exothermic
decomposition; heat of decomposition

(ΔH) [4]

Thermogravimetric
Analysis (TGA)

Mass change of sample vs.

temperature [3]

Temperature of maximum mass loss

(Tdmax) [3]

Accelerating Rate
Calorimetry (ARC)

Self-heating rate of sample

under adiabatic conditions
[4]

Detection of low-level exotherms; onset

temperature under simulated process
conditions [4]

Storage Recommendations & Safety Protocols

Based on the known hazardous nature of organic azides and general laboratory safety practices for unstable

compounds, the following handling and storage protocols are recommended in the absence of a complete

Safety Data Sheet (SDS) [2].

Storage Conditions

Safe Handling Practices

Incompatible Materials

Personal Protective
Equipment (PPE)

Click to download full resolution via product page

Captions for the diagram:

Above: Core components of a safety protocol for handling and storing hexyl azide.

Storage Conditions: Store in a cool, dry, and well-ventilated place. The container must be tightly

closed and made of a compatible material. A dedicated refrigerator for chemicals is often required, as

household refrigerators pose ignition risks [2].
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Personal Protective Equipment (PPE): Wear appropriate impervious gloves, safety glasses with

side shields, and a dust mask when handling significant quantities, especially during transfers that

could generate aerosols [2].

Safe Handling Practices: Always avoid the formation of dust and aerosols. Perform all work in a

fume hood to protect against vapor or mist inhalation. Obtain specific safety instructions before use

and practice good industrial hygiene [2].

Incompatible Materials: While specific incompatibilities for hexyl azide are not listed, organic

azides, in general, can react with strong oxidizers, acids, and heavy metals. A general rule is to store

them away from all other chemicals [2].

Critical Knowledge Gaps and Next Steps

The most significant finding is the lack of hexyl azide-specific safety data in the searched resources [2]. To

ensure safety in your laboratory, I strongly suggest you:

Consult Specialized Databases: Search safety data sections in SciFinder-n, Reaxys, or PubChem
for potentially unpublished data or literature references.
Review Analogous Compounds: Study the SDS for simpler azides (e.g., benzyl azide) to

understand common hazards and recommended practices, though these are not perfect substitutes.
Constitute a Safety Assessment: If no data can be found, treat hexyl azide with maximum caution

and begin your research with the experimental stability assessments (DSC/TGA) using very small
quantities to establish its safe handling parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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